Cas no 80587-86-6 (1,3,5-Triazine-2,4,6-triamine,N2,N4,N6-tris(4-aminophenyl)-)

1,3,5-Triazine-2,4,6-triamine,N2,N4,N6-tris(4-aminophenyl)- structure
80587-86-6 structure
Product Name:1,3,5-Triazine-2,4,6-triamine,N2,N4,N6-tris(4-aminophenyl)-
CAS No:80587-86-6
MF:C21H21N9
MW:399.451741933823
CID:733132
PubChem ID:11003879
Update Time:2025-04-19

1,3,5-Triazine-2,4,6-triamine,N2,N4,N6-tris(4-aminophenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,3,5-Triazine-2,4,6-triamine,N2,N4,N6-tris(4-aminophenyl)-
    • 2-N,4-N,6-N-tris(4-aminophenyl)-1,3,5-triazine-2,4,6-triamine
    • SCHEMBL7512302
    • 80587-86-6
    • DTXSID201001332
    • 2,4,6-Tris(p-aminoanilino)-1,3,5-triazine
    • SEWAZMKTGSTERG-UHFFFAOYSA-N
    • NS00125272
    • 2,4,6-tris-((p-Aminoanilino)-1,3,5-triazine
    • N~2~,N~4~,N~6~-Tris(4-aminophenyl)-1,3,5-triazine-2,4,6-triamine
    • 2,4,6-Tris-[4-aminoanilino]-1,3,5-triazine
    • EINECS 279-513-9
    • Inchi: 1S/C21H21N9/c22-13-1-7-16(8-2-13)25-19-28-20(26-17-9-3-14(23)4-10-17)30-21(29-19)27-18-11-5-15(24)6-12-18/h1-12H,22-24H2,(H3,25,26,27,28,29,30)
    • InChI Key: SEWAZMKTGSTERG-UHFFFAOYSA-N
    • SMILES: N(C1N=C(N=C(N=1)NC1C=CC(=CC=1)N)NC1C=CC(=CC=1)N)C1C=CC(=CC=1)N

Computed Properties

  • Exact Mass: 399.191992
  • Monoisotopic Mass: 399.191992
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 6
  • Complexity: 413
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 153
  • XLogP3: 3.6

Experimental Properties

  • Density: 1.457
  • Boiling Point: 740.3°Cat760mmHg
  • Flash Point: 401.5°C
  • Refractive Index: 1.84
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